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Compound of Interest

Compound Name: Dugesin C

Cat. No.: B12402956

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence, distribution,
and isolation of Dugesin C, a neo-clerodane diterpenoid. The information is based on currently
available scientific literature and is intended to serve as a resource for researchers in natural
product chemistry, pharmacology, and drug discovery.

Natural Occurrence and Distribution

Dugesin C has been identified and isolated from a single natural source. The details of its
origin are summarized below.

Producing Organism and Geographical Location

Dugesin C is a secondary metabolite produced by the plant Salvia dugesii.[1][2] This plant
species is noted as being invasive in the Yunnan Province of China, which is the sole reported
geographical location for the natural occurrence of this compound.[1][2] At present, there are
no scientific reports of Dugesin C being isolated from any other plant species, marine
organisms, or microorganisms.

Quantitative Data on Natural Abundance

The yield of Dugesin C from its natural source is relatively low. The table below summarizes
the quantitative data from the primary isolation study.
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Source

Parameter Value . Plant Part Reference
Organism

Starting Plant

Material (Dry 10 kg Salvia dugesii Aerial Parts Xu et al., 2011

Weight)

Isolated Yield of ] . ]

) 12 mg Salvia dugesii Aerial Parts Xu et al., 2011
Dugesin C
Calculated Yield 0.00012% Salvia dugesii Aerial Parts

Experimental Protocols

The following sections detail the methodologies employed in the extraction, isolation, and
characterization of Dugesin C as reported in the scientific literature.

Extraction and Isolation

The isolation of Dugesin C from the aerial parts of Salvia dugesii involves a multi-step process
of solvent extraction and chromatographic separation.

Extraction:

e The air-dried and powdered aerial parts of Salvia dugesii (10 kg) were extracted with
acetone at room temperature.[2]

e The resulting acetone extract was concentrated under reduced pressure to yield a crude
residue.[2]

Isolation:

e The crude extract was subjected to silica gel column chromatography, eluting with a gradient
of petroleum ether-acetone.[2]

» Fractions were collected and further separated using repeated column chromatography over
silica gel and Sephadex LH-20.[2]
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 Final purification of the fraction containing Dugesin C was achieved through preparative
High-Performance Liquid Chromatography (HPLC).[2]

Structure Elucidation

The chemical structure of Dugesin C was determined using a combination of spectroscopic
techniques:

o Mass Spectrometry (MS): Electron lonization Mass Spectrometry (EIMS) and High-
Resolution EIMS (HREIMS) were used to determine the molecular formula, C20H1805.[2]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR, 13C NMR, and Distortionless
Enhancement by Polarization Transfer (DEPT) experiments were conducted to identify the
carbon and proton frameworks.[2]

e 2D NMR Spectroscopy: Techniques such as Correlation Spectroscopy (COSY),
Heteronuclear Single Quantum Coherence (HSQC), Heteronuclear Multiple Bond Correlation
(HMBC), and Rotating frame Overhauser Effect Spectroscopy (ROESY) were employed to
establish the connectivity and relative stereochemistry of the molecule.[2]

Biological Activity

Preliminary biological screening of Dugesin C has been conducted; however, no significant
activity has been reported to date.

Assay Type Result Reference
Antifeedant Activity Not active Xu et al., 2011
Cytotoxic Activity Not active Xu et al., 2011

Antiviral Activity (Influenza A )
] i Not active Xu et al., 2011
virus, FM1 strain)

Signaling Pathways

Currently, there is no published information regarding the mechanism of action or any signaling
pathways modulated by Dugesin C. This is likely due to the lack of significant findings in initial
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broad biological screenings. The broader class of neo-clerodane diterpenoids has been shown
to interact with various biological targets, but specific data for Dugesin C is not available.

Visualizations
Experimental Workflow for Isolation of Dugesin C
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Caption: Isolation workflow for Dugesin C from Salvia dugesii.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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